Cas no 81-47-0 (1-Hydroxy-4-[[3-(hydroxymethyl)phenyl]amino]-9,10-anthracenedione)

• Product Name: 1-Hydroxy-4-[[3-(hydroxymethyl)phenyl]amino]-9,10-anthracenedione
• CAS No: 81-47-0
• MF: C₂₁H₁₅NO₄
• MW: 345.348105669022
• CID: 2720976
• PubChem ID: 86017598
• Update Time: 2025-04-21

1-Hydroxy-4-[[3-(hydroxymethyl)phenyl]amino]-9,10-anthracenedione Chemical and Physical Properties

Names and Identifiers

• 81-47-0
• DTXSID501167446
• 1-Hydroxy-4-[[3-(hydroxymethyl)phenyl]amino]-9,10-anthracenedione

• Inchi： 1S/C21H15NO4/c23-11-12-4-3-5-13(10-12)22-16-8-9-17(24)19-18(16)20(25)14-6-1-2-7-15(14)21(19)26/h1-10,22-24H,11H2
• InChI Key： DRSFSULKTACHSZ-UHFFFAOYSA-N
• SMILES： OC1=CC=C(C2C(C3C=CC=CC=3C(C=21)=O)=O)NC1C=CC=C(CO)C=1

Computed Properties

• Exact Mass: 345.10010796Da
• Monoisotopic Mass: 345.10010796Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 550
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.3
• Topological Polar Surface Area: 86.6Ų